Cas no 2225174-75-2 (6-(methoxycarbonyl)-4-methylpyridin-3-ylboronic acid)

6-(Methoxycarbonyl)-4-methylpyridin-3-ylboronic acid is a boronic acid derivative featuring a methoxycarbonyl substituent at the 6-position and a methyl group at the 4-position of the pyridine ring. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. The electron-withdrawing methoxycarbonyl group enhances reactivity in coupling processes, while the boronic acid moiety ensures compatibility with a wide range of palladium catalysts. Its stability under typical reaction conditions and high purity make it suitable for pharmaceutical and agrochemical applications, particularly in the construction of pyridine-based scaffolds. Proper handling under inert conditions is recommended to preserve its reactivity.

6-(methoxycarbonyl)-4-methylpyridin-3-ylboronic acid structure

2225174-75-2 structure

Product Name:6-(methoxycarbonyl)-4-methylpyridin-3-ylboronic acid

CAS No:2225174-75-2

MF:C₈H₁₀BNO₄

MW:194.980302333832

MDL:MFCD26404558

CID:5638791

PubChem ID:133661952

Update Time:2025-05-27

6-(methoxycarbonyl)-4-methylpyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- EN300-2789988
- 2225174-75-2
- [6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid
- 4-METHYL-6-(METHOXYCARBONYL)PYRIDINE-3-BORONIC ACID
- (6-(Methoxycarbonyl)-4-methylpyridin-3-yl)boronic acid
- 6-(methoxycarbonyl)-4-methylpyridin-3-ylboronic acid
- MDL： MFCD26404558
- Inchi： 1S/C8H10BNO4/c1-5-3-7(8(11)14-2)10-4-6(5)9(12)13/h3-4,12-13H,1-2H3
- InChI Key： GQIHPOWGMOAAJD-UHFFFAOYSA-N
- SMILES： C(C1N=CC(B(O)O)=C(C)C=1)(=O)OC

Computed Properties

Exact Mass: 195.0702880g/mol
Monoisotopic Mass: 195.0702880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.6Å²

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
Boiling Point: 418.0±55.0 °C(Predicted)
pka: 6.07±0.58(Predicted)

6-(methoxycarbonyl)-4-methylpyridin-3-ylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2789988-0.05g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2	95.0%	0.05g	$732.0	2025-03-19
Enamine	EN300-2789988-0.1g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2	95.0%	0.1g	$767.0	2025-03-19
Enamine	EN300-2789988-0.25g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2	95.0%	0.25g	$801.0	2025-03-19
Enamine	EN300-2789988-0.5g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2	95.0%	0.5g	$836.0	2025-03-19
Enamine	EN300-2789988-1.0g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2	95.0%	1.0g	$871.0	2025-03-19
Enamine	EN300-2789988-2.5g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2	95.0%	2.5g	$1707.0	2025-03-19
Enamine	EN300-2789988-5.0g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2	95.0%	5.0g	$2525.0	2025-03-19
Enamine	EN300-2789988-10.0g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2	95.0%	10.0g	$3746.0	2025-03-19
Enamine	EN300-2789988-1g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2		1g	$871.0	2023-09-09
Enamine	EN300-2789988-5g	[6-(methoxycarbonyl)-4-methylpyridin-3-yl]boronic acid	2225174-75-2		5g	$2525.0	2023-09-09